Cas no 1805055-76-8 (Ethyl 4-cyano-3-fluoropyridine-5-acetate)

• Product Name: Ethyl 4-cyano-3-fluoropyridine-5-acetate
• CAS No: 1805055-76-8
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4903767
• Update Time: 2025-07-02

Ethyl 4-cyano-3-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-fluoropyridine-5-acetate

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)3-7-5-13-6-9(11)8(7)4-12/h5-6H,2-3H2,1H3
• InChI Key： RTOZSJWOKZVBEH-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 0.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-3-fluoropyridine-5-acetate

Comprehensive Overview of Ethyl 4-cyano-3-fluoropyridine-5-acetate (CAS No. 1805055-76-8)

Ethyl 4-cyano-3-fluoropyridine-5-acetate (CAS No. 1805055-76-8) is a high-value fluorinated pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic family, characterized by its unique cyano and fluorine substituents, which enhance its reactivity and application potential. With the growing demand for fluorinated building blocks in drug discovery, this esterified pyridine derivative has garnered significant attention for its role in synthesizing bioactive molecules.

The molecular structure of Ethyl 4-cyano-3-fluoropyridine-5-acetate features a pyridine core substituted with a cyano group at the 4-position and a fluorine atom at the 3-position, while the 5-position is esterified with an ethyl acetate moiety. This configuration imparts exceptional versatility, making it a preferred intermediate for cross-coupling reactions and nucleophilic substitutions. Researchers often explore its utility in designing kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry, Ethyl 4-cyano-3-fluoropyridine-5-acetate is increasingly studied for its compatibility with sustainable synthesis methods. Recent publications highlight its use in catalyzed C-H activation and flow chemistry, addressing the industry's shift toward eco-friendly processes. Its stability under mild conditions also makes it suitable for high-throughput screening (HTS) platforms, a hot topic in AI-driven drug discovery.

From a commercial perspective, the demand for fluorinated pyridines like Ethyl 4-cyano-3-fluoropyridine-5-acetate is rising due to their prevalence in patented pharmaceuticals. Analysts attribute this trend to the compound's ability to improve drug bioavailability and metabolic stability. Frequently searched queries such as "fluoropyridine synthesis" and "cyano-substituted heterocycles" reflect its relevance in academic and industrial research.

Quality control of Ethyl 4-cyano-3-fluoropyridine-5-acetate involves rigorous HPLC and NMR validation to ensure purity, a critical factor for GMP-compliant production. Its storage recommendations typically emphasize protection from moisture and light, adhering to standard protocols for sensitive intermediates. These practices align with ISO-certified laboratory guidelines, another frequently searched topic among professionals.

Future applications of Ethyl 4-cyano-3-fluoropyridine-5-acetate may expand into material science, particularly in developing organic electronic materials. Its electron-withdrawing groups (cyano and fluoro) could optimize charge transport properties in OLEDs or photovoltaic cells, merging pharmaceutical expertise with renewable energy innovations—a crossover gaining traction in interdisciplinary research.